3-(2,3,4,5,6-pentadeuteriophenyl)-2-[(4-propan-2-ylcyclohexanecarbonyl)amino]propanoic acid

Specification

• Description: Nateglinide-d5 is intended for use as an internal standard for the quantification of nateglinide by GC- or LC-MS. Nateglinide is a hypoglycemic agent. It induces insulin and somatostatin release from perfused rat pancreas when used at concentrations ranging from 0.03 to 3 μM. Nateglinide (3 µM) increases intracellular calcium levels in isolated rat pancreatic β cells, an effect that can be inhibited by the L-type calcium channel blocker nitrendipine. Nateglinide-induced secretion of insulin and somatostatin and calcium influx is also reversed by the potassium channel activator diazoxide. Oral administration of nateglinide (1.6 mg/kg) reduces blood glucose levels by 20% in fasted mice. It also decreases blood glucose levels in an oral glucose tolerance test in normal rats, genetically diabetic KK mice, and a rat model of diabetes induced by streptozotocin (STZ;). Formulations containing nateglinide have been used in the treatment of type 2 diabetes.; A labeled version of Nateglinide, an Amino-acid derivative that stimulates insulin secretion which is used as an antidiabetic.
• CAS No.: 1227666-13-8
• Molecular Formula: C19H27NO3
• Molecular Weight: 322.46
• IUPAC Name: 3-(2,3,4,5,6-pentadeuteriophenyl)-2-[(4-propan-2-ylcyclohexanecarbonyl)amino]propanoic acid
• Standard InChI: InChI=1S/C19H27NO3/c1-13(2)15-8-10-16(11-9-15)18(21)20-17(19(22)23)12-14-6-4-3-5-7-14/h3-7,13,15-17H,8-12H2,1-2H3,(H,20,21)(H,22,23)/i3D,4D,5D,6D,7D
• Standard InChI Key: OELFLUMRDSZNSF-ZBRYERADSA-N
• SMILES: CC(C)C1CCC(CC1)C(=O)NC(CC2=CC=CC=C2)C(=O)O